Cas no 13864-38-5 (Phenylmercuric Octanoate)

• Product Name: Phenylmercuric Octanoate
• CAS No: 13864-38-5
• MF: C₁₄H₂₀HgO₂
• MW: 420.897400856018
• CID: 192511
• PubChem ID: 16683729
• Update Time: 2025-04-24

Phenylmercuric Octanoate Chemical and Physical Properties

Names and Identifiers

• Mercury,(octanoato)phenyl- (6CI,8CI)
• octanoyloxy(phenyl)mercury
• Phenylmercuric octanoate
• AGN-PC-014L26
• NSC122854
• NSC-122854
• SureCN2682337
• 13864-38-5
• Mercury, (octanoato)phenyl-
• NSC 122854
• SCHEMBL2682337
• Phenylmercuric Octanoate

• Inchi： 1S/C8H16O2.C6H5.Hg/c1-2-3-4-5-6-7-8(9)10;1-2-4-6-5-3-1;/h2-7H2,1H3,(H,9,10);1-5H;/q;;+1/p-1
• InChI Key： ANOIYNQEGBGXBO-UHFFFAOYSA-M
• SMILES： [Hg](C1C=CC=CC=1)OC(CCCCCCC)=O

Computed Properties

• Exact Mass: 416.1124
• Monoisotopic Mass: 422.116973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 3.21310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Phenylmercuric Octanoate

Comprehensive Overview of Mercury,(octanoato)phenyl- (6CI,8CI) (CAS No. 13864-38-5)

Mercury,(octanoato)phenyl- (6CI,8CI), with the CAS number 13864-38-5, is a specialized organomercury compound that has garnered attention in various scientific and industrial applications. This compound, also referred to as phenylmercury octanoate, combines the properties of mercury and organic ligands, making it a subject of interest in research and niche applications. Its unique chemical structure and reactivity profile have led to its use in specific industrial processes, though its handling requires adherence to safety protocols due to the presence of mercury.

The chemical formula of Mercury,(octanoato)phenyl- reflects its hybrid nature, featuring a phenyl group bonded to a mercury atom, which is further coordinated with an octanoate ligand. This configuration imparts distinct solubility and reactivity characteristics, making it suitable for applications where controlled release or specific interactions are required. Researchers often explore its potential in catalysis and material science, though its use is carefully regulated to minimize environmental and health risks.

One of the key areas where Mercury,(octanoato)phenyl- (6CI,8CI) has been studied is its role in antifouling agents and preservatives. Historically, organomercury compounds were utilized in wood treatments and coatings to prevent microbial growth. However, due to increasing environmental awareness and stricter regulations, the use of such compounds has declined. Despite this, phenylmercury octanoate remains a topic of interest in academic circles, particularly in studies focusing on the degradation pathways and environmental impact of organomercury species.

In recent years, the scientific community has shifted its focus toward understanding the toxicological profile and biodegradation of Mercury,(octanoato)phenyl-. With growing concerns about mercury pollution and its effects on ecosystems, researchers are investigating safer alternatives and remediation techniques. This aligns with broader trends in green chemistry and sustainable industrial practices, where the goal is to reduce reliance on hazardous substances while maintaining efficiency.

From a commercial perspective, the demand for Mercury,(octanoato)phenyl- (6CI,8CI) is limited due to regulatory restrictions and the availability of less toxic substitutes. However, it continues to be referenced in patents and specialized formulations, particularly in regions where its use is still permitted under strict guidelines. Companies involved in the production of high-performance coatings or niche chemical intermediates may still source this compound for specific applications, albeit in controlled quantities.

The synthesis of phenylmercury octanoate typically involves the reaction of phenylmercury salts with octanoic acid or its derivatives. This process requires precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to characterize the compound and verify its structural integrity. These methods are critical for ensuring that the product meets the required specifications for its intended use.

In the context of environmental monitoring, detecting traces of Mercury,(octanoato)phenyl- in water or soil samples is essential for assessing contamination levels. Advanced analytical tools, including ICP-MS and HPLC, enable scientists to quantify even minute concentrations of this compound, facilitating compliance with environmental regulations. Such capabilities are increasingly important as global standards for mercury emissions become more stringent.

Looking ahead, the future of Mercury,(octanoato)phenyl- (6CI,8CI) will likely be shaped by ongoing research into its environmental fate and the development of greener alternatives. Innovations in bioremediation and catalytic conversion may offer pathways to mitigate the risks associated with its use. Additionally, the integration of artificial intelligence in chemical research could accelerate the discovery of safer compounds with similar functionalities, further reducing reliance on traditional organomercury derivatives.

For professionals and researchers seeking detailed information on CAS 13864-38-5, it is advisable to consult peer-reviewed journals, regulatory databases, and material safety data sheets (MSDS). These resources provide comprehensive insights into the compound's properties, handling guidelines, and potential hazards. As with any specialized chemical, staying informed about the latest scientific advancements and regulatory updates is crucial for safe and responsible use.

In summary, Mercury,(octanoato)phenyl- (6CI,8CI) represents a fascinating yet challenging compound within the realm of organomercury chemistry. While its applications have diminished due to environmental and health concerns, it remains a valuable subject for academic and industrial research. By leveraging modern analytical techniques and sustainable practices, the scientific community can continue to explore its potential while minimizing adverse impacts.